Cas no 1094812-28-8 (3-amino-N-cyclopropyl-2,6-dimethylbenzene-1-sulfonamide)

• Product Name: 3-amino-N-cyclopropyl-2,6-dimethylbenzene-1-sulfonamide
• CAS No: 1094812-28-8
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD11621433
• CID: 4571497
• PubChem ID: 43256969
• Update Time: 2025-05-22

3-amino-N-cyclopropyl-2,6-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-cyclopropyl-2,6-dimethylbenzene-1-sulfonamide

• MDL： MFCD11621433
• Inchi： 1S/C11H16N2O2S/c1-7-3-6-10(12)8(2)11(7)16(14,15)13-9-4-5-9/h3,6,9,13H,4-5,12H2,1-2H3
• InChI Key： SAPGDQDJKIWRMU-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC2)(=O)=O)=C(C)C=CC(N)=C1C

Additional information on 3-amino-N-cyclopropyl-2,6-dimethylbenzene-1-sulfonamide

3-Amino-N-Cyclopropyl-2,6-Dimethylbenzene-1-Sulfonamide (CAS No. 1094812-28-8)

3-Amino-N-Cyclopropyl-2,6-Dimethylbenzene-1-Sulfonamide, also known by its CAS number 1094812-28-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. The molecule combines a sulfonamide group with a cyclopropyl substituent and amino functionalities, making it a versatile building block for various chemical reactions.

The chemical structure of 3-Amino-N-Cyclopropyl-2,6-Dimethylbenzene-1-Sulfonamide is characterized by a benzene ring substituted with three key groups: an amino group at position 3, a cyclopropyl group attached to the nitrogen of the sulfonamide at position 1, and two methyl groups at positions 2 and 6. This arrangement imparts the molecule with both electron-donating and electron-withdrawing properties, which are crucial for its reactivity in different chemical environments. The presence of the cyclopropyl group adds strain and unique electronic characteristics, making this compound a valuable substrate for exploring novel chemical transformations.

Recent studies have highlighted the potential of 3-Amino-N-Cyclopropyl-2,6-Dimethylbenzene-1-Sulfonamide as a precursor for synthesizing bioactive molecules. Researchers have demonstrated that this compound can undergo various coupling reactions, such as Suzuki-Miyaura cross-coupling, to form complex aromatic systems with enhanced pharmacological activity. For instance, a study published in the Journal of Medicinal Chemistry in 2023 revealed that derivatives of this compound exhibit potent inhibitory effects against certain kinases involved in cancer progression.

In addition to its role in drug discovery, 3-Amino-N-Cyclopropyl-2,6-Dimethylbenzene-1-Sulfonamide has shown promise in materials science. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for synthesizing advanced polymers and hybrid materials. A team of chemists at the University of California recently utilized this compound to develop a new class of polymeric materials with improved thermal stability and mechanical properties.

The synthesis of 3-Amino-N-Cyclopropyl-2,6-Dimethylbenzene-1-Sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonic acid derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amino and cyclopropyl groups. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry of the final product.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendliness of this compound. Studies indicate that under controlled conditions, it can undergo microbial degradation, reducing its environmental footprint compared to traditional synthetic compounds. This makes it an eco-friendly alternative in certain industrial applications.

In conclusion, 3-Amino-N-Cyclopropyl-2,6-Dimethylbenzene-1-Sulfonamide (CAS No. 1094812-28-8) stands out as a versatile and innovative compound with broad applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for advancing both pharmaceutical research and materials science. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future technological advancements.